Cas no 921987-31-7 ([1,1'-Biphenyl]-2-amine, N-[2-([1,1'-biphenyl]-2-ylimino)ethylidene]-)

• Product Name: [1,1'-Biphenyl]-2-amine, N-[2-([1,1'-biphenyl]-2-ylimino)ethylidene]-
• CAS No: 921987-31-7
• MF: C₂₆H₂₀N₂
• MW: 360.450406074524
• CID: 742537
• PubChem ID: 71421812
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-amine, N-[2-([1,1'-biphenyl]-2-ylimino)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine, N-[2-([1,1'-biphenyl]-2-ylimino)ethylidene]-
• N,N'-bis(2-phenylphenyl)ethane-1,2-diimine
• 921987-31-7
• (1E,2E)-N~1~,N~2~-Di([1,1'-biphenyl]-2-yl)ethane-1,2-diimine
• DTXSID50840857

• Inchi： 1S/C26H20N2/c1-3-11-21(12-4-1)23-15-7-9-17-25(23)27-19-20-28-26-18-10-8-16-24(26)22-13-5-2-6-14-22/h1-20H/b27-19+,28-20+
• InChI Key： AMAFNYJJXDJVJN-MKYUKRCKSA-N
• SMILES： N(=C/C=N/C1=CC=CC=C1C1C=CC=CC=1)\C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.162648646g/mol
• Monoisotopic Mass: 360.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 24.7Ų